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Compound of Interest

Compound Name: 2,3-Thiophenedicarboxaldehyde

Cat. No.: B186593

An In-depth Technical Guide to 2,3-
Thiophenedicarboxaldehyde

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,3-Thiophenedicarboxaldehyde, tailored for researchers, scientists, and
professionals in drug development.

Core Properties and Identifiers

2,3-Thiophenedicarboxaldehyde is a heterocyclic organic compound featuring a thiophene
ring substituted with two aldehyde groups at the 2 and 3 positions.[1][2] This structure imparts
unique reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals,
agrochemicals, and advanced materials.[2] It is also known as 2,3-diformylthiophene or
thiophene-2,3-dicarbaldehyde.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3-Thiophenedicarboxaldehyde is
presented in the table below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula CeHa02S [2][3]
Molecular Weight 140.16 g/mol [2][3]
CAS Number 932-41-2 [2][3]
Appearance White to light yellow powder or 2]
crystal
Melting Point 76-81 °C [1][2]14]
Boiling Point 134 °C at 22 mmHg [2]
Purity >98% (GC) [2]
MDL Number MFCD00209616 [2]
PubChem CID 573752 [3]

Stability and Storage

For long-term stability, 2,3-Thiophenedicarboxaldehyde should be stored at 2-8°C in a tightly
sealed container, preferably under an inert atmosphere such as nitrogen or argon, and
protected from light and moisture.[2][5] The compound is sensitive to air and can degrade over
time through oxidation.[5] It is incompatible with strong oxidizing agents, strong bases, and
strong reducing agents.[5]

Spectroscopic Data

While detailed spectra require access to specialized databases, the following provides an
overview of expected spectroscopic characteristics.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show signals
corresponding to the two aldehyde protons and the two protons on the thiophene ring.[3]

e 13C NMR Spectroscopy: The carbon NMR spectrum will exhibit signals for the two carbonyl
carbons of the aldehyde groups and the four carbons of the thiophene ring.[3]
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« Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorption
bands corresponding to the C=0 stretching of the aldehyde groups, typically in the region of
1660-1700 cm~1, Other characteristic peaks will include C-H stretching of the aromatic ring
and C-S stretching of the thiophene ring.[6][7][8]

o Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound. Fragmentation patterns are expected to involve the loss
of CO and other characteristic fragments from the thiophene ring.[9][10]

Chemical Synthesis

A common method for the preparation of 2,3-Thiophenedicarboxaldehyde involves a two-
step process starting from 2,3-dimethylthiophene. This process includes a bromination reaction
followed by a Sommelet reaction.[1]

Experimental Protocol: Synthesis of 2,3-
Thiophenedicarboxaldehyde

Step 1: Synthesis of 2,3-Di(bromomethyl)thiophene

Dissolve 2,3-dimethylthiophene (0.10 mol) and benzoyl peroxide (1.0 mmol) in carbon
tetrachloride (80 mL).

» Heat the mixture to reflux with vigorous stirring.

e Slowly add a mixture of N-bromosuccinimide (0.2 mol) and benzoyl peroxide (1.0 mmol) in
portions.

» Continue the reaction for 3 hours after the addition is complete.

o Cool the reaction mixture to room temperature and filter to remove the succinimide
byproduct.

o Wash the filtrate with water, sodium bicarbonate solution, and sodium chloride solution.

o Dry the organic layer with anhydrous potassium carbonate and evaporate the solvent under
reduced pressure.
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» Purify the crude product by vacuum distillation to obtain 2,3-di(bromomethyl)thiophene as a
solid.[1]

Step 2: Synthesis of 2,3-Thiophenedicarboxaldehyde (Sommelet Reaction)

e Dissolve 2,3-bis(bromomethyl)thiophene (0.05 mol) in chloroform (150 mL).

e Add hexamethylenetetramine (0.11 mol) to the solution.

» Heat the mixture to reflux for 3-4 hours.

 After cooling, add water (100 mL) and continue stirring.

 Acidify the mixture with hydrochloric acid and heat under reflux for 1 hour.

o Cool the reaction mixture and separate the organic layer.

o Extract the aqueous layer with a suitable organic solvent.

» Combine the organic layers, wash with water, and dry over a suitable drying agent.

 Remove the solvent under reduced pressure to yield the crude 2,3-
Thiophenedicarboxaldehyde.

e The crude product can be further purified by recrystallization or column chromatography.[11]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2,3-Thiophenedicarboxaldehyde.

Reactivity and Applications

The two aldehyde groups of 2,3-Thiophenedicarboxaldehyde are reactive and can participate
in various chemical transformations, including condensation and cyclization reactions.[2] This
reactivity makes it a versatile building block in organic synthesis.
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General Reactivity

The reactivity of the aldehyde groups is influenced by the electron-donating nature of the
thiophene ring. Thiophene is more aromatic and less electronegative than its furan counterpart,
which can slightly decrease the partial positive charge on the carbonyl carbons, potentially
affecting their reactivity towards nucleophiles.[12] The primary reactions involve nucleophilic
attack at the electrophilic carbonyl carbon.[12]

Applications in Research and Development

2,3-Thiophenedicarboxaldehyde is utilized in several areas of research and development:

Organic Synthesis: It serves as a precursor for the synthesis of a wide range of more
complex molecules.[2]

e Pharmaceuticals and Agrochemicals: The thiophene moiety is a key structural component in
many biologically active compounds.[2][13][14]

o Material Science: It is used in the development of conductive polymers and other electronic
materials.[2]

o Fluorescent Dyes: The compound is employed in the synthesis of fluorescent dyes for
various applications.[2]

Logical Relationships in Reactivity

The chemical behavior of 2,3-Thiophenedicarboxaldehyde is governed by the interplay
between the aromatic thiophene core and the two aldehyde functional groups.
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Reactivity Profile of 2,3-Thiophenedicarboxaldehyde
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Caption: Logical relationships governing the reactivity of 2,3-Thiophenedicarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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